Cas no 2171158-59-9 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)propanamidoacetic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)propanamidoacetic acid
• CAS No: 2171158-59-9
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5800033
• PubChem ID: 165494852
• Update Time: 2025-05-26

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)propanamidoacetic acid
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(prop-2-yn-1-yl)propanamido]acetic acid
• EN300-1485982
• 2171158-59-9

• Inchi： 1S/C23H22N2O5/c1-3-12-25(13-21(26)27)22(28)15(2)24-23(29)30-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h1,4-11,15,20H,12-14H2,2H3,(H,24,29)(H,26,27)/t15-/m0/s1
• InChI Key： SRSXVEKJFOYKRJ-HNNXBMFYSA-N
• SMILES： O(C(N[C@@H](C)C(N(CC#C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)propanamidoacetic acid

Comprehensive Overview of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)propanamidoacetic acid (CAS No. 2171158-59-9)

The compound 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)propanamidoacetic acid, identified by its CAS No. 2171158-59-9, is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc group and a propargyl side chain, makes it a valuable building block for researchers in pharmaceutical development, chemical biology, and material science. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most notable features of this compound is its Fmoc-protected amine, which is critical for solid-phase peptide synthesis (SPPS). The Fmoc group offers orthogonal protection, allowing selective deprotection under mild basic conditions, making it ideal for automated peptide synthesis. Additionally, the propargyl moiety enables click chemistry applications, particularly in bioorthogonal labeling and protein modification. Researchers are increasingly leveraging these properties to develop targeted drug delivery systems and biomolecular probes.

In the context of AI-driven drug discovery and high-throughput screening, CAS No. 2171158-59-9 has gained attention for its role in designing peptide-based therapeutics. With the rising demand for precision medicine and personalized treatments, this compound serves as a key intermediate in synthesizing peptide-drug conjugates (PDCs). Its compatibility with CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) further enhances its utility in creating biocompatible materials for tissue engineering and diagnostic imaging.

Another area of growing interest is its application in proteomics and chemical proteomics. The propargyl group facilitates activity-based protein profiling (ABPP), enabling researchers to study enzyme functions and identify novel drug targets. This aligns with the increasing focus on cancer research and neurodegenerative disease studies, where peptide-based inhibitors and biomarkers are in high demand.

From a synthetic chemistry perspective, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(prop-2-yn-1-yl)propanamidoacetic acid is valued for its high purity and stability, ensuring reproducibility in complex reactions. Its compatibility with automated synthesizers and microwave-assisted peptide synthesis further enhances its appeal in industrial and academic settings. As the demand for green chemistry and sustainable synthesis grows, this compound’s efficient coupling and minimal side reactions make it an environmentally friendly choice.

In summary, CAS No. 2171158-59-9 represents a versatile and innovative tool in modern chemical research. Its applications span drug discovery, biomaterials, and diagnostic development, aligning with cutting-edge scientific advancements. As researchers continue to explore its potential, this compound is poised to play a pivotal role in shaping the future of biomedical science and therapeutic innovation.